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Compound of Interest

Compound Name:
2-((4-Chlorophenyl)acetyl)benzoic

acid

Cat. No.: B195396 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-((4-Chlorophenyl)acetyl)benzoic acid is a valuable intermediate in organic

synthesis, particularly in the preparation of various heterocyclic compounds and

pharmaceutical agents. This document provides a detailed protocol for the synthesis of 2-((4-
Chlorophenyl)acetyl)benzoic acid via the reaction of p-chlorophenylacetic acid and phthalic

anhydride. While often associated with Friedel-Crafts type reactions, this specific synthesis

follows a Perkin-like condensation mechanism.

Reaction Scheme:
The synthesis proceeds by the reaction of phthalic anhydride with p-chlorophenylacetic acid,

using sodium acetate as a catalyst at high temperatures.

Figure 1: Reaction scheme for the synthesis of 2-((4-Chlorophenyl)acetyl)benzoic acid.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 2-((4-
Chlorophenyl)acetyl)benzoic acid.
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Parameter Value Reference

Reactants

p-Chlorophenylacetic Acid 1 molar equivalent [1]

Phthalic Anhydride 1 molar equivalent [1]

Sodium Acetate (catalyst) Catalytic amount [1]

Reaction Conditions

Temperature 240-250 °C [1][2]

Reaction Time 3 hours [1]

Product Information

Product Name

2-((4-

Chlorophenyl)acetyl)benzoic

acid

CAS Number 53242-76-5 [3][4]

Molecular Formula C₁₅H₁₁ClO₃ [3][4]

Molecular Weight 274.70 g/mol [4]

Appearance Off-white crystalline powder [1]

Melting Point 142-144 °C [1][2]

Yield

Yield 80% [1][2]

Experimental Protocol
This protocol details the synthesis of 2-((4-Chlorophenyl)acetyl)benzoic acid from p-

chlorophenylacetic acid and phthalic anhydride.[1][2]

Materials:

p-Chlorophenylacetic acid
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Phthalic anhydride

Sodium acetate (freshly melted and anhydrous)

Absolute ethanol

Sodium hydroxide

Hydrochloric acid (20%)

Acetone

Ethyl acetate

Equipment:

Reaction kettle or round-bottom flask equipped with a mechanical stirrer and a distillation

outlet

Heating mantle or oil bath

Thermometer

Beakers

Buchner funnel and filter flask

Rotary evaporator

Procedure:

1. Reaction Setup:

In a reaction kettle, combine p-chlorophenylacetic acid, phthalic anhydride, and a catalytic

amount of freshly melted sodium acetate.[1]

Ensure the apparatus is equipped with a distillation outlet to remove the water produced

during the reaction.[1]
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2. Reaction:

Rapidly heat the reaction mixture to approximately 250 °C with vigorous stirring.[1]

Maintain the reaction temperature between 240-250 °C for 3 hours.[1] Water will distill out of

the reaction mixture.

3. Initial Work-up:

While still hot, pour the reaction mixture into an open, heat-resistant container.

Allow the mixture to cool while stirring, then add cold absolute ethanol.

Heat the mixture to dissolve the solid, then cool to allow for crystallization.

Filter the resulting solid and wash with cold absolute ethanol. Dry the solid.

4. Hydrolysis:

Add the dried solid to a solution of sodium hydroxide and water.

Stir the mixture under reflux for 4 hours.[1]

After cooling, dilute the mixture with water.

5. Acidification and Isolation:

Acidify the solution to a pH of 2-3 with 20% hydrochloric acid.[1][2]

Stir the mixture and cool to precipitate the crude product, which may initially appear as an oil.

[1]

Filter the crude product and dry.

6. Purification:

Dissolve the crude product in acetone and filter off any insoluble material.[1]

Evaporate the acetone from the filtrate.
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Recrystallize the resulting residue from ethyl acetate to obtain the pure 2-((4-
Chlorophenyl)acetyl)benzoic acid.[1][2]

The final product should be an off-white crystalline powder with a melting point of 142-144 °C

and a yield of approximately 80%.[1][2]

Visualizations

Reaction Work-up & Hydrolysis Purification

Combine p-Chlorophenylacetic Acid,
Phthalic Anhydride, and Sodium Acetate

Heat to 240-250 °C for 3h
with stirring Pour hot mixture and cool Add Ethanol, Heat, Cool, Filter Reflux with NaOH solution for 4h Acidify with 20% HCl to pH 2-3 Filter and Dry Crude Product Recrystallize from Ethyl Acetate 2-((4-Chlorophenyl)acetyl)benzoic acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-((4-Chlorophenyl)acetyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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